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Compound of Interest

Compound Name: 7-Chloroisoquinolin-5-amine
CAS No.: 608515-70-4
Cat. No.: B1387628
Get Quote
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Executive Summary

7-Chloroisoquinolin-5-amine (CAS: 608515-70-4) is a privileged heterocyclic scaffold
primarily utilized in the synthesis of high-affinity Transient Receptor Potential Vanilloid 1
(TRPV1) antagonists.[1][2] While often categorized as a synthetic intermediate, its structural
homology to 5-aminoisoquinoline (5-AlQ) confers inherent bioactivity, particularly as a
competitive inhibitor of Poly(ADP-ribose) polymerase-1 (PARP-1).[1]

This guide analyzes the compound's dual role:

e As a Pharmacophore: Acting as the "warhead" or binding core in urea-based TRPV1
antagonists for analgesic applications.[1]

» As a Bioactive Scaffold: Exhibiting potential PARP-inhibitory activity via nicotinamide
mimicry.[1]

Chemical Identity & Physicochemical Properties
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The 5-aminoisoquinoline core is a flat, nitrogen-rich bicycle capable of m-stacking interactions
and hydrogen bonding within enzyme active sites.[1] The 7-chloro substituent enhances
lipophilicity and alters the electronic density of the ring system, potentially increasing potency
compared to the unsubstituted parent.[1]

Property Data

IUPAC Name 7-chloroisoquinolin-5-amine
CAS Number 608515-70-4

Molecular Formula C9H7CIN2

Molecular Weight 178.62 g/mol

Core Scaffold Isoquinoline

_ 5-Amino (H-bond donor), 7-Chloro
Key Substituents ) N )
(Lipophilic/Electronic modulator)

Precursor for TRPV1 Antagonists; PARP-1

Primary Utilit
Y Y Inhibitor Analog

Primary Mechanism of Action: TRPV1 Antagonism (
via Derivatization)

The most authoritative characterization of 7-Chloroisoquinolin-5-amine lies in its conversion
to N-isoquinolinyl-N'-benzylureas, a class of potent TRPV1 antagonists.[1]

Molecular Target: TRPV1 lon Channel[1]

e Target: TRPV1 (Vanilloid Receptor 1), a non-selective cation channel.[1]

» Role of 7-Chloroisoquinolin-5-amine: It provides the isoquinoline moiety that occupies the
vanilloid binding pocket (transmembrane region S3-S4).[1]

¢ Mechanism:

o Ligand Binding: The isoquinoline nitrogen and the urea linker (derived from the 5-amine)
form critical hydrogen bonds with residues Tyr511 and Ser512 in the TRPV1 pocket.[1]
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o Allosteric Modulation: Binding stabilizes the channel in the closed state, preventing pore
dilation.[1]

o Signal Blockade: This inhibits Ca2* influx in response to noxious stimuli (capsaicin, heat,
H™*), effectively blocking nociceptive signaling.[1]

Pathway Visualization (TRPV1 Blockade)

The following diagram illustrates the signaling pathway blocked by derivatives of 7-
Chloroisoquinolin-5-amine.
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Caption: Mechanism of TRPV1 antagonism by isoquinoline derivatives, preventing Ca?* influx
and nociception.

Secondary Mechanism: PARP-1 Inhibition
(Structural Homology)
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Beyond its role as an intermediate, the 5-aminoisoquinoline core is a known nicotinamide
mimic, acting as a competitive inhibitor of PARP-1.[1]

Active Site Interactions|[1]

e Binding Mode: The isoquinoline ring stacks between Tyr1224 and Tyr1246 of the PARP-1
catalytic domain.[1]

o Key Interaction: The nitrogen at position 2 (and potentially the amine at 5) mimics the amide
group of NAD+, forming hydrogen bonds with Gly863 and Ser904.[1]

o 7-Chloro Effect: The chlorine atom at position 7 likely occupies a hydrophobic sub-pocket,
potentially enhancing affinity compared to unsubstituted 5-AlQ.

Experimental Validation Protocols

To validate the mechanism of action in vitro, the following assays are standard.

Protocol A: FLIPR Calcium Flux Assay (TRPV1 Activity)

Objective: Quantify the antagonist potency (IC50) of 7-Chloroisoquinolin-5-amine derivatives
against capsaicin-induced Ca?* influx.

Materials:

HEK293 cells stably expressing human TRPV1.[1]

Calcium-sensitive dye (e.g., Fluo-4 AM).[1]

Agonist: Capsaicin (30-100 nM).[1]

Test Compound: 7-Chloroisoquinolin-5-amine derivative.[1][2][3][4]
Workflow:

o Cell Plating: Seed HEK293-hTRPV1 cells in 384-well black-wall plates (15,000 cells/well).
Incubate overnight.
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e Dye Loading: Aspirate medium. Add 20 pL Fluo-4 AM loading buffer. Incubate 60 min at
37°C.

e Compound Addition: Add 10 pL of test compound (serial dilution). Incubate 15 min.

o Stimulation: Place plate in FLIPR (Fluorometric Imaging Plate Reader).[1] Inject 10 pL
Capsaicin (EC80 concentration).

e Measurement: Record fluorescence (Ex 488 nm / Em 540 nm) for 180 seconds.

e Analysis: Calculate IC50 based on inhibition of peak fluorescence relative to DMSO control.

Protocol B: PARP-1 Chemiluminescent Inhibition Assay

Objective: Assess the intrinsic inhibitory activity of the amine scaffold against PARP-1 enzyme.

[1]
Workflow:
o Coating: Coat 96-well plate with Histone mixture (substrate).

» Reaction Mix: Prepare buffer containing NAD+, Biotinylated-NAD+, activated DNA, and
recombinant PARP-1 enzyme.[1]

o Treatment: Add 7-Chloroisoquinolin-5-amine (0.1 nM — 10 puM).
¢ Incubation: Incubate 1 hour at room temperature.
o Detection: Add Streptavidin-HRP followed by chemiluminescent substrate.[1]

e Readout: Measure luminescence. Lower signal = Higher inhibition.[1]

Data Interpretation & Reference Values

The following table summarizes expected activity ranges based on structural analogs (5-AlQ
and Isoquinoline Ureas).
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Compound

Assay Parameter Typical Value Interpretation
Class
5-
o . Moderate PARP
Aminoisoquinolin  PARP-1 Enzyme  IC50 0.24 uM o
inhibitor
e (Parent)
7-Cl-Isoquinoline  TRPV1 Potent
o o IC50 <100 nM _
Urea (Derivative)  (Capsaicin) Antagonist
7-Cl-Isoquinoline ) Multi-modal
TRPV1 (Acid/pH)  IC50 <500 nM
Urea block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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